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Abstract

Voxtalisib (also known as XL765 or SAR245409) is a potent, orally bioavailable dual inhibitor
of phosphatidylinositol 3-kinase (PI3K) and mammalian target of rapamycin (nTOR), key
components of a signaling pathway frequently dysregulated in cancer.[1][2] Accurate and
consistent preparation of Voxtalisib stock solutions is critical for obtaining reliable and
reproducible results in preclinical research. This document provides a detailed protocol for the
preparation, handling, and storage of Voxtalisib stock solutions using dimethyl sulfoxide
(DMSO) as the solvent.

Voxtalisib Signaling Pathway

Voxtalisib targets the PIBK/mTOR pathway, which is crucial for cell growth, proliferation, and
survival.[1] By inhibiting both PISK and mTOR, Voxtalisib can effectively shut down this
signaling cascade, leading to the inhibition of tumor cell growth and induction of apoptosis.[1]
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Figure 1. Simplified PI3K/mTOR signaling pathway showing inhibition by Voxtalisib.
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Quantitative Data Summary

The following table summarizes the key physical and chemical properties of Voxtalisib.

Property Value Citations

2-amino-8-ethyl-4-methyl-6-
IUPAC Name (1H-pyrazol-5-yl)pyrido[2,3- [1][2]
d]pyrimidin-7-one

Synonyms XL765, SAR245409 [11121[3]
CAS Number 934493-76-2 [1][4]
Molecular Formula C13H14NeO [11[31[5]
Molecular Weight 270.29 g/mol [11[31[5]
Solubility in DMSO > 10 mg/mL (= 37.00 mM) [4][6]
Powder Storage 3 years at -20°C [3]
Stock Solution Storage _223(;??5 at-80°C or 1 yearat [4]

Experimental Protocol: Preparation of a 10 mM
Voxtalisib Stock Solution

This protocol describes the preparation of a 10 mM stock solution of Voxtalisib in DMSO.

Materials and Equipment
o Voxtalisib powder (CAS: 934493-76-2)

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Analytical balance

Microcentrifuge tubes or amber glass vials

Pipettes and sterile pipette tips
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» \ortex mixer
o Water bath sonicator (optional, recommended)

o Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Safety Precautions

» Voxtalisib is a potent bioactive compound. Handle with care, avoiding contact with skin and
eyes.

o Perform all weighing and solution preparation steps in a well-ventilated area or a chemical
fume hood.

 DMSO is a powerful solvent that can facilitate the absorption of other chemicals through the
skin. Always wear appropriate gloves.

Protocol Steps

o Determine Required Mass: Calculate the mass of Voxtalisib powder needed to prepare the
desired volume of a 10 mM stock solution.

o Formula: Mass (mg) = Desired Volume (mL) x 10 mM x Molecular Weight ( g/mol ) / 1000

o Example for 1 mL of 10 mM stock: Mass (mg) = 1 mL x 10 mmol/L x 270.29 g/mol x (1 L/
1000 mL) = 2.70 mg

» Weigh Voxtalisib: Carefully weigh the calculated amount of Voxtalisib powder using an
analytical balance. Transfer the powder to a sterile microcentrifuge tube or vial.

e Add DMSO: Add the desired volume of fresh, anhydrous DMSO to the vial containing the
Voxtalisib powder. It is crucial to use newly opened or properly stored anhydrous DMSO, as
the compound's solubility can be significantly impacted by moisture.[3][4]

¢ Dissolve the Compound:

o Cap the vial securely and vortex thoroughly for 1-2 minutes.
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o Visually inspect the solution for any undissolved particles.

o If particles remain, sonicate the solution in a water bath for 5-10 minutes to aid dissolution.
Gentle warming to 37°C can also be applied if necessary.[4][6]

 Aliquot for Storage: Once the Voxtalisib is completely dissolved, dispense the stock solution
into smaller, single-use aliquots in sterile microcentrifuge tubes. This practice prevents
contamination and degradation from repeated freeze-thaw cycles.[3]

o Store Properly:
o For long-term storage (up to 2 years), store the aliquots at -80°C.[4]
o For short-term storage (up to 1 year), store at -20°C.[4]

o Label all aliquots clearly with the compound name, concentration, solvent, and date of
preparation.

Workflow for Voxtalisib Stock Solution Preparation

The following diagram illustrates the step-by-step workflow for preparing the Voxtalisib stock
solution.
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Figure 2. Workflow diagram for Voxtalisib stock solution preparation in DMSO.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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